2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[[1-[(4-methylsulfanylphenyl)methyl]piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C23H30N2O2S/c1-27-21-9-5-18(6-10-21)14-23(26)24-15-20-4-3-13-25(17-20)16-19-7-11-22(28-2)12-8-19/h5-12,20H,3-4,13-17H2,1-2H3,(H,24,26)
• InChI Key: IRPVNKRLXCFOEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2CCCN(C2)CC3=CC=C(C=C3)SC
• Molecular Formula: C23H30N2O2S
• Molecular Weight: 398.6 g/mol

Description

2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide, also known as MPMPA, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the piperidine class of compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide is not fully understood. It is believed to act on various targets in the body, including the opioid receptors and the monoamine transporters. It has also been shown to inhibit the activity of various enzymes, including COX-2 and MAO-B.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-cancer effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide is its potential therapeutic applications. It has shown promising results in various studies and has the potential to be developed into a novel drug. However, one of the limitations of this compound is its limited availability and high cost, which may hinder its use in lab experiments.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide. One area of research is the development of more efficient synthesis methods to increase the availability and reduce the cost of the compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential targets in the body. Overall, the study of this compound has the potential to lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide involves the reaction of 4-methoxybenzaldehyde with 4-methylthiobenzylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to give the corresponding amine, which is acetylated with acetic anhydride to form this compound.

Scientific Research Applications

2-(4-methoxyphenyl)-N-({1-[4-(methylthio)benzyl]-3-piperidinyl}methyl)acetamide has been extensively studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. It has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.